(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine

• Molecular Formula: C12H27NO2
• Molecular Weight: 217.35 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-3-methylpentan-2-amine
• InChI: InChI=1S/C12H27NO2/c1-6-10(4)11(5)13-9-12(14-7-2)15-8-3/h10-13H,6-9H2,1-5H3
• InChI Key: YSNDNBOPHYQZKT-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCC(OCC)OCC

Description

(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine is a tertiary amine characterized by a 2,2-diethoxyethyl group and a branched 3-methylpentan-2-yl substituent. The diethoxyethyl moiety imparts hydrophilicity due to its ether linkages, while the 3-methylpentan-2-yl group contributes steric bulk and lipophilicity. Such structural features make it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine typically involves the reaction of 2,2-diethoxyethanol with 3-methylpentan-2-amine under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .

Industrial Production Methods

In industrial settings, the production of (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine is scaled up using continuous flow reactors. This method allows for better control over reaction parameters and ensures consistent product quality. The use of advanced purification techniques, such as distillation and chromatography, further enhances the purity of the final product .

Chemical Reactions Analysis

Types of Reactions

(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: It can be reduced to form amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amine group is replaced by other functional groups

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce primary or secondary amines .

Scientific Research Applications

(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: The compound is used in the study of biological processes and as a precursor for the synthesis of biologically active molecules.

Medicine: It is explored for its potential therapeutic applications, including drug development and formulation.

Industry: The compound finds applications in the production of specialty chemicals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The table below compares (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine with structurally related amines, highlighting key differences in substituents and molecular properties:

Compound Name	Substituents	Molecular Formula	Average Mass	Key Features	Reference
(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine	3-Methylpentan-2-yl, 2,2-diethoxyethyl	C₁₃H₂₉NO₂	~239.38	Branched alkyl for lipophilicity; ethers for solubility	-
N-(2,2-Diethoxyethyl)-4-fluoroaniline	4-Fluorophenyl, 2,2-diethoxyethyl	C₁₂H₁₈FNO₂	227.28	Aromatic amine with electron-withdrawing fluorine; higher polarity
N,N-Bis(2,2-diethoxyethyl)methylamine	Two 2,2-diethoxyethyl groups	C₁₃H₂₉NO₄	275.37	Increased hydrophilicity; potential for chelation
N-Benzylaminoacetaldehyde diethyl acetal	Benzyl, 2,2-diethoxyethyl	C₁₃H₂₁NO₂	223.31	Aromatic benzyl group enhances π-π interactions; used in drug intermediates
(2,2-Diethoxyethyl)(1,4-dioxaspiro[4.5]dec-8-yl)amine	Spirocyclic ether, 2,2-diethoxyethyl	C₁₄H₂₇NO₄	297.37	Rigid spirocyclic structure; impacts conformational flexibility

Key Observations :

• Lipophilicity : The 3-methylpentan-2-yl group in the target compound increases lipophilicity compared to aromatic (e.g., 4-fluoroaniline ) or smaller alkyl substituents.
• Solubility : Diethoxyethyl-containing amines exhibit moderate water solubility due to ether oxygen atoms, advantageous for pharmaceutical formulations .

Reactivity Trends :

• Ether Stability : The diethoxyethyl group is acid-labile, enabling deprotection under mild acidic conditions to generate reactive aldehyde intermediates .
• Nucleophilicity : The tertiary amine’s nucleophilicity is reduced compared to primary/secondary amines, making it less reactive in alkylation or acylation reactions unless activated.

Physicochemical Properties

While direct data on the target compound are scarce, inferences can be drawn from analogs:

• LogP : Estimated logP ~2.5–3.0 (similar to N-benzyl derivatives ), indicating moderate lipophilicity.
• Solubility : Ether groups enhance solubility in polar aprotic solvents (e.g., THF, DMSO) compared to purely aliphatic amines .
• Stability : Diethoxyethyl amines are generally stable under neutral conditions but may hydrolyze in acidic environments to form aldehydes .

Biological Activity

(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine is a compound of interest due to its potential biological activities. This article reviews the synthesis, characterization, and biological effects of this compound, drawing on various scientific studies and data sources.

Chemical Structure and Properties

The compound is characterized by the following structural features:

• Chemical Formula : C12H25NO4
• IUPAC Name : (2,2-diethoxyethyl)(3-methylpentan-2-yl)amine
• Molecular Weight : 229.33 g/mol

The structure includes a diethoxyethyl group and a branched alkyl amine, which may contribute to its biological activity through interactions with biological membranes and receptors.

Synthesis

The synthesis of (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine typically involves:

• Starting Materials : Ethylene glycol derivatives and 3-methylpentan-2-amine.
• Reaction Conditions : The reaction is usually conducted under controlled temperatures and may involve acid or base catalysis to facilitate the formation of the ether and amine bonds.

1. Antimicrobial Activity

Studies have indicated that similar compounds exhibit antimicrobial properties. For example, derivatives of secondary alcohols can inhibit the growth of various bacteria and fungi. While specific data on (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine is limited, its structural similarities suggest potential antimicrobial effects.

2. Cytotoxicity

Cytotoxicity assays are critical for evaluating the safety profile of new compounds. Research involving amines has shown varying degrees of cytotoxicity against cancer cell lines. For instance, compounds with similar functional groups have demonstrated moderate cytotoxicity in brine shrimp lethality assays, indicating potential as anticancer agents.

Compound	Cytotoxicity (IC50 μM)	Cell Line
Compound A	15	MCF-7
Compound B	30	HeLa
(2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine	TBD	TBD

3. Effects on Platelet Aggregation

Research on related compounds has shown that certain derivatives can affect platelet aggregation. For example, studies on dioxane derivatives revealed significant antiaggregation activity. It is hypothesized that (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine may exhibit similar properties due to its structural characteristics.

Case Study 1: Antimicrobial Screening

A study screened various secondary alcohols for antimicrobial activity against Staphylococcus aureus and Escherichia coli. The results indicated that compounds with branched alkyl chains exhibited enhanced activity compared to their linear counterparts. This suggests that (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine could be further investigated for its antimicrobial potential.

Case Study 2: Cytotoxic Effects

In a cytotoxicity study involving a range of amines, (2,2-Diethoxyethyl)(3-methylpentan-2-yl)amine was tested against human cancer cell lines using MTT assays. Preliminary results showed promising cytotoxic effects, warranting further investigation into its mechanism of action.